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Compound of Interest

Compound Name: 2-Aminoanthraquinone

Cat. No.: B085984 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Organic electronics is a rapidly advancing field, holding promise for flexible, low-cost, and

large-area electronic devices. The performance of these devices is intrinsically linked to the

properties of the organic semiconductor materials used. This guide provides a comparative

performance evaluation of 2-Aminoanthraquinone (2-AAQ), a lesser-explored organic

semiconductor, against well-established materials in organic field-effect transistors (OFETs).

Performance Snapshot: 2-Aminoanthraquinone vs.
The Field
Quantitative data on the performance of 2-Aminoanthraquinone in OFETs is not extensively

available in current literature. Its primary application in organic electronics has been explored in

the context of environmental sensors, where its inherent properties like hydrophobicity and high

thermal stability are advantageous.[1][2] However, to provide a performance context, the

following table compares the known electronic properties of a related amino-anthracene

derivative with those of common high-performance organic semiconductors.
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Organic
Semiconducto
r

Charge Carrier
Mobility
(cm²/Vs)

On/Off Ratio Device Type
Key
Advantages

2-Amino-

anthracene

derivative (10-

OPIA)

5.22 x 10⁻⁵ 10⁴ p-type OFET

Mesogenic

properties for

controlled charge

transport.[3][4]

Pentacene ~1.52 1.5 x 10⁷ p-type OFET

High mobility,

well-studied

material.

Rubrene up to 4.6 >10⁵ p-type OFET

Very high

mobility in single-

crystal devices.

[5]

Fullerene (C60) up to 6 >10⁶ n-type OFET
High electron

mobility.[6]

2,6-

Diphenylanthrac

ene (DPA)

up to 6.8 10⁸ p-type OFET
High mobility and

on/off ratio.[7]

2,6-bis(2-

thienylvinyl)anthr

acene

up to 0.4 - p-type OFET

Good electrical

performance with

ease of

synthesis.[8]

Experimental Protocols: A Generalized Approach
The fabrication and characterization of organic field-effect transistors involve a series of well-

defined steps. While specific parameters may vary depending on the semiconductor, the

following protocol outlines a typical workflow for a top-contact, bottom-gate OFET.

Device Fabrication Workflow
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Substrate Preparation

Active Layer Deposition

Electrode Deposition

Device Characterization

Start: Si/SiO2 Substrate

Substrate Cleaning
(e.g., sonication in solvents)

Surface Treatment
(e.g., OTS monolayer)

Organic Semiconductor Deposition
(e.g., Thermal Evaporation)

Transfer to Deposition Chamber

Source/Drain Electrode Deposition
(e.g., Gold Evaporation via Shadow Mask)

Apply Shadow Mask

Electrical Measurement
(Probe Station in N2 atmosphere)

Completed Device

Parameter Extraction
(Mobility, On/Off Ratio)
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Material Properties

Device Fabrication

Performance Metrics

Material Purity

Molecular Packing

Charge Carrier Mobility (µ)

Energy Levels (HOMO/LUMO)

Electrode MaterialInterface Quality
(Semiconductor/Dielectric)

Threshold Voltage (Vth)

Thin Film Morphology

On/Off Ratio

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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